1-(Pyridin-3-ylsulfonyl)-4-(thiophen-3-ylmethyl)piperazine

• IUPAC Name: 1-pyridin-3-ylsulfonyl-4-(thiophen-3-ylmethyl)piperazine
• InChI: InChI=1S/C14H17N3O2S2/c18-21(19,14-2-1-4-15-10-14)17-7-5-16(6-8-17)11-13-3-9-20-12-13/h1-4,9-10,12H,5-8,11H2
• InChI Key: KAXHOPKMDAVEGO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CSC=C2)S(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C14H17N3O2S2
• Molecular Weight: 323.4 g/mol

Description

“1-(Pyridin-3-ylsulfonyl)-4-(thiophen-3-ylmethyl)piperazine” is a compound that contains a piperazine ring, which is a heterocyclic amine consisting of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Piperazine derivatives have been found to exhibit a wide range of biological activities and are part of many therapeutic drugs.

Molecular Structure Analysis

The molecular structure of this compound would consist of a piperazine ring substituted at one nitrogen with a thiophen-3-ylmethyl group and at the other nitrogen with a pyridin-3-ylsulfonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, including the position and nature of any additional substituents. Piperazines are generally soluble in organic solvents, and their solubility in water can vary.

Scientific Research Applications

Synthesis and Anticancer Activity

A study on the synthesis of piperazine-2,6-dione derivatives, including variations utilizing pyridinyl and thiophenyl groups, revealed their potential anticancer activities. Compounds were synthesized using microwave irradiation, leading to quantitative yields and demonstrated good anticancer activity against several cancer cell lines, such as breast (T47D), lung (NCI H-522), colon (HCT-15), ovary (PA-1), and liver (HepG-2) upon screening at a concentration of 10 μM (Kumar, Roy, & Sondhi, 2013).

Biological Actions of Piperazine Derivatives

Another research focused on 1-aminomethyl derivatives of triazoline-thione, exploring their antibacterial activities. Piperazine derivatives were synthesized and screened for antibacterial properties, highlighting the compound's relevance in developing antimicrobial agents (Pitucha et al., 2005).

Docking Studies and Medicinal Chemistry

Further research into piperazine-1-yl-1H-indazole derivatives, including those with pyridinyl methyl groups, emphasized their significance in medicinal chemistry. Novel compounds were synthesized, characterized by spectral analysis, and subjected to docking studies, showcasing the methodical approach to understanding the compound's interactions and potential therapeutic applications (Balaraju, Kalyani, & Laxminarayana, 2019).

Antiarrhythmic and Antihypertensive Effects

Research on pyrrolidin-2-one and pyrrolidine derivatives, incorporating arylpiperazin-1-yl groups, demonstrated antiarrhythmic and antihypertensive effects. The studies showed that specific derivatives possess significant pharmacological activities, possibly related to alpha-adrenolytic properties, indicating the therapeutic potential of such compounds in cardiovascular disorders (Malawska et al., 2002).

Future Directions

Future research on this compound could include detailed synthetic studies, investigation of its reactivity and physical properties, and biological testing to determine potential pharmacological activity.